3,4-dimethoxy-N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]benzamide
• InChI: InChI=1S/C21H22N4O4/c1-13-22-19(12-20(23-13)29-4)24-15-6-8-16(9-7-15)25-21(26)14-5-10-17(27-2)18(11-14)28-3/h5-12H,1-4H3,(H,25,26)(H,22,23,24)
• InChI Key: VRERFEPWDPCNLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC)NC2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H22N4O4
• Molecular Weight: 394.4 g/mol
• CAS No.: 946302-65-4

Description

3,4-dimethoxy-N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)benzamide is a useful research compound. Its molecular formula is C21H22N4O4 and its molecular weight is 394.431. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

• Synthesis of Heterocyclic Compounds : Research demonstrates the synthesis of various heterocyclic compounds, including tetra- and penta-heterocyclic structures incorporating isoquinoline moieties. These processes often involve complex reactions, such as Michael addition or reaction with triethyl orthoformate, indicating the compound's potential involvement in synthesizing complex molecules (Abdallah, Hassaneen, & Abdelhadi, 2009).

• Antibacterial and Analgesic Agents : Another study focused on the synthesis of novel compounds with anti-inflammatory and analgesic properties, derived from visnaginone and khellinone. This research highlights the potential pharmaceutical applications of similar compounds in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Biological Activities and Applications

• Anticancer and Anti-inflammatory Activities : Derivatives of similar compounds have been synthesized and evaluated for their anticancer and anti-inflammatory activities. Such studies underline the significance of these compounds in medical research, particularly in developing treatments for chronic diseases and conditions (Rahmouni et al., 2016).

• Antimicrobial Activities : Compounds with structural similarities have shown promise in antimicrobial activities against various pathogens. This includes research into derivatives with high in vitro activity against anaerobic organisms, suggesting potential applications in treating bacterial infections (Roth et al., 1989).